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Compound of Interest

Compound Name: Octyl isocyanate

Cat. No.: B1195688

Introduction

The modification of surface properties is a cornerstone of advanced materials science, with
significant implications for biomedical research and drug development. Creating hydrophobic
surfaces—those that repel water—is critical for applications such as controlling protein
adsorption, preventing biofilm formation, and directing cell adhesion on substrates like
microplates, glass slides, and biomedical implants. One effective method for rendering
hydrophilic surfaces hydrophobic is through covalent modification with alkyl isocyanates.

Octyl isocyanate (CsH17NCO) is a reactive organic compound ideal for this purpose. It
consists of a hydrophobic eight-carbon alkyl chain (octyl group) attached to a highly reactive
isocyanate group (-NCO). The isocyanate group readily reacts with nucleophiles, particularly
the hydroxyl (-OH) groups present on the surfaces of materials like glass, silicon oxides, and
certain polymers after activation. This reaction forms a stable, covalent urethane linkage,
creating a self-assembled monolayer of closely packed, outwardly oriented octyl chains that
dramatically lower the surface energy and impart a hydrophobic character.

Chemical Reaction Mechanism

The primary mechanism involves the reaction of the electrophilic carbon atom in the isocyanate
group with the oxygen atom of a surface hydroxyl group. This forms a stable urethane bond,
covalently attaching the octyl chain to the substrate. The reaction is typically carried out in an
anhydrous solvent to prevent the isocyanate from reacting with water, which would lead to the
formation of an unstable carbamic acid that decomposes into an amine and carbon dioxide.
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 To cite this document: BenchChem. [Application Notes: Creating Hydrophobic Surfaces
Using Octyl Isocyanate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195688#using-octyl-isocyanate-to-create-
hydrophobic-surfaces]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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